Cas no 24525-63-1 (2,3-Dichloro-6-hydroxypyridine)

2,3-Dichloro-6-hydroxypyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both chloro and hydroxyl substituents, enables versatile reactivity, making it a valuable intermediate for constructing complex heterocyclic compounds. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in reactions such as nucleophilic substitutions and metal-catalyzed cross-couplings. Its electron-withdrawing chloro groups enhance electrophilic character, facilitating selective functionalization at specific positions. Additionally, the hydroxyl group offers a handle for further derivatization, expanding its synthetic applications. This compound is particularly useful in developing bioactive molecules, including antimicrobial and herbicidal agents, due to its balanced reactivity and structural modularity.

2,3-Dichloro-6-hydroxypyridine structure

24525-63-1 structure

Product Name:2,3-Dichloro-6-hydroxypyridine

CAS No:24525-63-1

MF:C₅H₃Cl₂NO

MW:163.989419221878

MDL:MFCD18803555

CID:1080219

PubChem ID:57485135

Update Time:2025-07-02

2,3-Dichloro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 5,6-dichloro-2(1H)-Pyridinone
- 2,3-Dichloro-6-hydroxypyridine
- 5,6-Dichloropyridin-2-ol
- AK228448
- 5,6-dichloro-1H-pyridin-2-one
- FCH1600691
- AS-60477
- 24525-63-1
- MFCD16610775
- CS-0186483
- A919284
- 5,6-dichloro-1,2-dihydropyridin-2-one
- 2(1H)-Pyridinone, 5,6-dichloro-
- AKOS037645382
- DB-306324
- SCHEMBL910890
- AKOS027269103
- ZAA52563
- s10252
- MDL： MFCD18803555
- Inchi： 1S/C5H3Cl2NO/c6-3-1-2-4(9)8-5(3)7/h1-2H,(H,8,9)
- InChI Key： BIZWANSOFTWATG-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(N1)=O)Cl

Computed Properties

Exact Mass: 162.9591691g/mol
Monoisotopic Mass: 162.9591691g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.1
XLogP3: 1.4

Experimental Properties

Boiling Point: 269.5°C at 760 mmHg

2,3-Dichloro-6-hydroxypyridine Security Information

Hazard Statement： H302-H315-H319-H335

2,3-Dichloro-6-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UZ007-100mg	2,3-Dichloro-6-hydroxypyridine	24525-63-1	95+%	100mg	1209CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UZ007-250mg	2,3-Dichloro-6-hydroxypyridine	24525-63-1	95+%	250mg	2636CNY	2021-05-07
Alichem	A024000501-250mg	2,3-Dichloro-6-hydroxypyridine	24525-63-1	95%	250mg	$155.96	2023-09-02
Alichem	A024000501-1g	2,3-Dichloro-6-hydroxypyridine	24525-63-1	95%	1g	$389.66	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UZ007-200mg	2,3-Dichloro-6-hydroxypyridine	24525-63-1	95+%	200mg	934.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UZ007-50mg	2,3-Dichloro-6-hydroxypyridine	24525-63-1	95+%	50mg	373.0CNY	2021-07-14
Chemenu	CM251657-1g	2,3-Dichloro-6-hydroxypyridine	24525-63-1	95%	1g	$552	2021-08-04
Chemenu	CM251657-250mg	2,3-Dichloro-6-hydroxypyridine	24525-63-1	95%+	250mg	$202	2022-06-11
Apollo Scientific	OR958310-250mg	2,3-Dichloro-6-hydroxypyridine	24525-63-1		250mg	£395.00	2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D894892-100mg	2,3-Dichloro-6-hydroxypyridine	24525-63-1	≥95%	100mg	￥1,035.00	2022-01-11